Cas no 946341-14-6 (4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 946341-14-6
• MF: C₁₅H₁₁FN₂O₂S
• MW: 302.323445558548
• CID: 6195265
• PubChem ID: 16867614
• Update Time: 2025-06-28

4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• 4-fluoro-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide
• 4-fluoro-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide
• 4-fluoro-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• F2493-1185
• 946341-14-6
• AKOS024651871

• Inchi： 1S/C15H11FN2O2S/c16-11-5-3-10(4-6-11)15(19)17-9-12-8-13(20-18-12)14-2-1-7-21-14/h1-8H,9H2,(H,17,19)
• InChI Key： SLHGADVWNYMRNA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CNC(C2C=CC(=CC=2)F)=O)=NO1

Computed Properties

• Exact Mass: 302.05252693g/mol
• Monoisotopic Mass: 302.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4Ų

Additional information on 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

Introduction to 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 946341-14-6)

4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 946341-14-6) is a complex organic compound with a unique structure that combines a benzamide moiety with a substituted oxazole ring and a thiophene group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The integration of these functional groups provides the molecule with diverse chemical properties, making it a valuable compound for research and development.

The molecular structure of 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide is characterized by a benzene ring substituted with a fluorine atom at the para position. This fluorine substitution enhances the compound's stability and bioavailability, which are critical factors in drug design. The benzamide group further contributes to the molecule's ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding and other non-covalent interactions.

The oxazole ring in the molecule is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This ring system is known for its aromaticity and stability, which are essential for maintaining the compound's structural integrity under various chemical conditions. The thiophene group attached to the oxazole ring adds electron-donating properties, which can influence the electronic characteristics of the entire molecule. Recent studies have shown that such substitutions can enhance the compound's ability to act as an antioxidant or a radical scavenger, opening new avenues for its application in oxidative stress-related diseases.

The synthesis of 4-fluoro-N-{5-(thiophen-2-yl)-1,2-oxazol-3